Cas no 1882782-75-3 (2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropan-1-amine)

2-Methyl-2-[5-(trifluoromethyl)pyridin-2-yl]propan-1-amine is a fluorinated pyridine derivative with a structured amine functional group, offering unique reactivity and stability in synthetic applications. Its trifluoromethyl group enhances lipophilicity and metabolic resistance, making it valuable in pharmaceutical and agrochemical research. The sterically hindered amine moiety contributes to selective binding interactions, useful in catalyst design or as a building block for bioactive molecules. The compound’s rigid pyridine core ensures consistent electronic properties, while the methyl substitution improves solubility in organic solvents. Its well-defined structure allows for precise modifications, supporting applications in medicinal chemistry and material science. Suitable for controlled reactions, it is often employed in the synthesis of advanced intermediates.
2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropan-1-amine structure
1882782-75-3 structure
Product Name:2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropan-1-amine
CAS No:1882782-75-3
MF:C10H13F3N2
MW:218.218832731247
CID:5997035
PubChem ID:117104588
Update Time:2025-05-20

2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropan-1-amine
    • EN300-1929755
    • 2-methyl-2-[5-(trifluoromethyl)pyridin-2-yl]propan-1-amine
    • 1882782-75-3
    • Inchi: 1S/C10H13F3N2/c1-9(2,6-14)8-4-3-7(5-15-8)10(11,12)13/h3-5H,6,14H2,1-2H3
    • InChI Key: OKVWKFVECDRJAD-UHFFFAOYSA-N
    • SMILES: FC(C1=CN=C(C=C1)C(C)(C)CN)(F)F

Computed Properties

  • Exact Mass: 218.10308291g/mol
  • Monoisotopic Mass: 218.10308291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 38.9Ų

2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1929755-0.05g
2-methyl-2-[5-(trifluoromethyl)pyridin-2-yl]propan-1-amine
1882782-75-3
0.05g
$707.0 2023-09-17
Enamine
EN300-1929755-0.1g
2-methyl-2-[5-(trifluoromethyl)pyridin-2-yl]propan-1-amine
1882782-75-3
0.1g
$741.0 2023-09-17
Enamine
EN300-1929755-0.25g
2-methyl-2-[5-(trifluoromethyl)pyridin-2-yl]propan-1-amine
1882782-75-3
0.25g
$774.0 2023-09-17
Enamine
EN300-1929755-0.5g
2-methyl-2-[5-(trifluoromethyl)pyridin-2-yl]propan-1-amine
1882782-75-3
0.5g
$809.0 2023-09-17
Enamine
EN300-1929755-1.0g
2-methyl-2-[5-(trifluoromethyl)pyridin-2-yl]propan-1-amine
1882782-75-3
1g
$1315.0 2023-06-01
Enamine
EN300-1929755-2.5g
2-methyl-2-[5-(trifluoromethyl)pyridin-2-yl]propan-1-amine
1882782-75-3
2.5g
$1650.0 2023-09-17
Enamine
EN300-1929755-5.0g
2-methyl-2-[5-(trifluoromethyl)pyridin-2-yl]propan-1-amine
1882782-75-3
5g
$3812.0 2023-06-01
Enamine
EN300-1929755-10.0g
2-methyl-2-[5-(trifluoromethyl)pyridin-2-yl]propan-1-amine
1882782-75-3
10g
$5652.0 2023-06-01
Enamine
EN300-1929755-1g
2-methyl-2-[5-(trifluoromethyl)pyridin-2-yl]propan-1-amine
1882782-75-3
1g
$842.0 2023-09-17
Enamine
EN300-1929755-5g
2-methyl-2-[5-(trifluoromethyl)pyridin-2-yl]propan-1-amine
1882782-75-3
5g
$2443.0 2023-09-17

Additional information on 2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropan-1-amine

Introduction to 2-Methyl-2-5-(Trifluoromethyl)pyridin-2-ylpropan-1-amine (CAS No. 1882782-75-3)

2-Methyl-2-5-(trifluoromethyl)pyridin-2-ylpropan-1-amine, with the CAS number 1882782-75-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amines and features a trifluoromethyl-substituted pyridine ring, which imparts distinct chemical and biological characteristics.

The molecular structure of 2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropan-1-amine consists of a central propanamine backbone with a methyl group at the 2-position and a 5-(trifluoromethyl)pyridin-2-yl substituent. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. Additionally, the pyridine ring provides aromaticity and potential for forming hydrogen bonds, which can influence its binding affinity to various biological targets.

Recent studies have explored the pharmacological properties of 2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropan-1-amine. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to interact with specific GPCRs could lead to new therapeutic strategies for treating conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

In vitro assays have demonstrated that 2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropan-1-amine exhibits selective binding to certain GPCRs, particularly those involved in serotonin and dopamine signaling pathways. This selectivity is crucial for minimizing off-target effects and improving the safety profile of potential drugs derived from this compound. Preclinical studies in animal models have further validated these findings, showing promising results in modulating neurotransmitter levels and improving behavioral outcomes.

Beyond its role as a GPCR modulator, 2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropan-1-amine has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Research has shown that this compound can inhibit key inflammatory mediators, such as cytokines and chemokines, thereby reducing inflammation and promoting tissue repair.

The synthetic route for producing 2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropan-1-amine involves several well-established chemical reactions. The synthesis typically begins with the formation of the trifluoromethylated pyridine derivative, followed by coupling with an appropriate propanamine precursor. The final step involves purification through techniques such as column chromatography or crystallization to ensure high purity and yield. The ease of synthesis and scalability make this compound suitable for large-scale production in pharmaceutical settings.

Safety assessments are an integral part of drug development, and preliminary toxicological studies on 2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropan-1-amine have shown favorable results. In vitro cytotoxicity assays indicate low toxicity to human cell lines, while in vivo studies in rodents have not revealed significant adverse effects at therapeutic doses. These findings suggest that this compound has a favorable safety profile, which is essential for advancing it through clinical trials.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropan-1-amnine in human subjects. Early phase I trials have demonstrated good tolerability and pharmacokinetic properties, paving the way for more advanced clinical studies. Phase II trials are expected to provide more detailed insights into its therapeutic potential across various indications.

In conclusion, 2-methyl-2-{5-(trifluoromethyl)pyridin}-ylpropan-{1}-amine (CAS No. 1882782-{75}-{3}) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for developing novel therapeutics targeting GPCRs and inflammatory pathways. Ongoing research and clinical trials will continue to elucidate its full potential in improving patient outcomes across multiple disease areas.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.